Cas no 2549004-37-5 (N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine)

N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with an ethylamino group and a piperazine-linked pyrazine moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to its dual nitrogen-rich aromatic systems. The pyrazinylpiperazine segment enhances binding affinity to biological targets, while the ethylamino group may improve solubility and pharmacokinetic properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's well-defined heterocyclic architecture supports selective interactions in biochemical applications.
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine structure
2549004-37-5 structure
Product Name:N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
CAS No:2549004-37-5
MF:C14H19N7
MW:285.347561120987
CID:5313340
PubChem ID:154853812
Update Time:2025-06-08

N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-2-[4-(2-pyrazinyl)-1-piperazinyl]-4-pyrimidinamine
    • F6619-4480
    • AKOS040709017
    • N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
    • 2549004-37-5
    • Inchi: 1S/C14H19N7/c1-2-16-12-3-4-18-14(19-12)21-9-7-20(8-10-21)13-11-15-5-6-17-13/h3-6,11H,2,7-10H2,1H3,(H,16,18,19)
    • InChI Key: ZNKWPCMWXPHHKB-UHFFFAOYSA-N
    • SMILES: N1(C2N=CC=C(NCC)N=2)CCN(C2C=NC=CN=2)CC1

Computed Properties

  • Exact Mass: 285.17019364g/mol
  • Monoisotopic Mass: 285.17019364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 535.4±60.0 °C(Predicted)
  • pka: 8.94±0.10(Predicted)

N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-4480-2μmol
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-4480-5μmol
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-4480-10μmol
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-4480-20μmol
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-4480-1mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
1mg
$81.0 2023-09-07
Life Chemicals
F6619-4480-2mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
2mg
$88.5 2023-09-07
Life Chemicals
F6619-4480-3mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
3mg
$94.5 2023-09-07
Life Chemicals
F6619-4480-4mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
4mg
$99.0 2023-09-07
Life Chemicals
F6619-4480-5mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
5mg
$103.5 2023-09-07
Life Chemicals
F6619-4480-10mg
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
2549004-37-5
10mg
$118.5 2023-09-07

Additional information on N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

Recent Advances in the Study of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5)

The compound N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and pyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential candidate for targeted cancer therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. The research highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further preclinical development.

In addition to its kinase inhibitory properties, N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine has also been investigated for its potential role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that the compound could modulate neurotransmitter receptors, suggesting its applicability in treating conditions such as Parkinson's and Alzheimer's diseases. These findings open new avenues for the repurposing of this molecule in neurological therapeutics.

The synthesis and optimization of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine have also been a focal point of recent research. Advances in synthetic methodologies, as reported in Organic & Biomolecular Chemistry (2023), have enabled the production of derivatives with improved pharmacokinetic properties. These modifications aim to enhance bioavailability and reduce metabolic degradation, thereby increasing the compound's therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine. Issues such as off-target effects and potential drug-drug interactions need to be addressed through comprehensive in vivo studies. Ongoing research is also exploring combination therapies to maximize the compound's therapeutic potential while minimizing adverse effects.

In conclusion, N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its dual role in kinase inhibition and neurotransmitter modulation underscores its potential across multiple therapeutic areas. Future research should focus on overcoming existing challenges to facilitate its transition from bench to bedside.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk